Cas no 1000565-37-6 (2-(3-Methylpyridin-2-yl)acetic acid)

• Product Name: 2-(3-Methylpyridin-2-yl)acetic acid
• CAS No: 1000565-37-6
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 2185484
• PubChem ID: 23093159
• Update Time: 2025-06-09

2-(3-Methylpyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methylpyridin-2-yl)acetic acid
• 2-Pyridineacetic acid, 3-methyl-
• CS-0439548
• 1000565-37-6
• (3-Methylpyridin-2-yl)acetic acid
• EN300-180704
• AKOS006314076
• 2-(3-methylpyridin-2-yl)aceticacid
• SCHEMBL3636813
• DB-105665
• DTXSID30630556

• Inchi： 1S/C8H9NO2/c1-6-3-2-4-9-7(6)5-8(10)11/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： ISNRBXCLHQZOMF-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 151.063328530Da
• Monoisotopic Mass: 151.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.01710

Additional information on 2-(3-Methylpyridin-2-yl)acetic acid

Introduction to 2-(3-Methylpyridin-2-yl)acetic acid (CAS No. 1000565-37-6)

2-(3-Methylpyridin-2-yl)acetic acid, also known by its CAS number 1000565-37-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a carboxylic acid functional group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-(3-Methylpyridin-2-yl)acetic acid is C₈H₉NO₂, and its molecular weight is approximately 151.16 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These physical properties make it amenable to various synthetic and analytical techniques, facilitating its use in both laboratory and industrial settings.

In recent years, the interest in 2-(3-Methylpyridin-2-yl)acetic acid has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(3-Methylpyridin-2-yl)acetic acid demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2-(3-Methylpyridin-2-yl)acetic acid has also shown potential in the treatment of neurological disorders. A 2020 study in the European Journal of Pharmacology found that this compound could protect against neuronal cell death induced by oxidative stress, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cellular stress responses.

The structural versatility of 2-(3-Methylpyridin-2-yl)acetic acid allows for the synthesis of a wide range of derivatives through various chemical modifications. These modifications can enhance or alter the biological activity of the parent compound, making it an attractive starting point for structure-activity relationship (SAR) studies. For example, the introduction of substituents on the pyridine ring or the carboxylic acid group can significantly impact the compound's pharmacological profile, leading to improved potency and selectivity.

In addition to its therapeutic potential, 2-(3-Methylpyridin-2-yl)acetic acid has been explored for its use as a building block in the synthesis of more complex molecules. Its reactivity and stability make it a valuable intermediate in organic synthesis, particularly in the development of new materials and pharmaceuticals. Researchers have utilized this compound to synthesize novel polymers with unique properties, such as enhanced biocompatibility and controlled drug release capabilities.

The safety profile of 2-(3-Methylpyridin-2-yl)acetic acid is another important aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, thorough safety evaluations are essential before advancing to clinical trials. Ongoing research aims to further elucidate the safety and efficacy of 2-(3-Methylpyridin-2-yl)acetic acid and its derivatives.

In conclusion, 2-(3-Methylpyridin-2-yl)acetic acid (CAS No. 1000565-37-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and synthetic versatility, position it as a valuable candidate for the development of novel therapeutic agents. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of action of this compound will emerge, further expanding its impact on human health.